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Compound of Interest

Compound Name: LY117018

Cat. No.: B1675564 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, immediate safety and logistical information for the

proper disposal of LY117018, a selective estrogen receptor modulator (SERM) closely related

to Raloxifene. The following procedures are based on the disposal guidelines for Raloxifene

and should be followed in the absence of specific protocols for LY117018, always in

accordance with local, state, and federal regulations.

I. Waste Characterization and Handling
Before disposal, it is crucial to characterize the waste. LY117018, like its analog Raloxifene,

should be treated as an environmentally hazardous substance.[1][2] Avoid discharging it into

drains, water courses, or onto the ground.[1][3]

Key Handling Precautions:

Ventilation: Handle LY117018 in a well-ventilated area, such as a laboratory fume hood,

especially during procedures that may generate dust.[2][4]

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling

LY117018 waste.[2][3][4]

Avoid Dust Generation: Minimize the creation of dust when handling solid waste.[2][3]
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II. Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

LY117018 waste.

PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber), inspected

prior to use.[3]

To prevent skin contact with

the hazardous substance.

Eye/Face Protection

Safety glasses with side-

shields are recommended.[2]

Goggles or a face shield may

be necessary if there is a

splash potential.[2]

To protect eyes from dust

particles and splashes.

Skin and Body Protection

Laboratory coat, long-sleeved

clothing.[4] Fire/flame resistant

and impervious clothing should

be worn where appropriate.[3]

To minimize skin exposure.

Respiratory Protection

A NIOSH-approved respirator

may be required if ventilation is

inadequate or dust is

generated.[5]

To prevent inhalation of fine

particles.

III. Step-by-Step Disposal Procedure
Segregation: Segregate LY117018 waste from other laboratory waste streams. This includes

contaminated labware, unused product, and spill cleanup materials.

Containment:

Solid Waste: Place solid LY117018 waste in a clearly labeled, sealed, and durable

container.[4] For sharps contaminated with LY117018, use a designated sharps container.

[6]
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Liquid Waste: Collect liquid waste containing LY117018 in a compatible, leak-proof, and

clearly labeled container.

Contaminated Materials: Any materials that have come into contact with LY117018, such

as gloves, bench paper, and pipette tips, should be considered contaminated and

disposed of accordingly.[3]

Labeling: Clearly label the waste container with "Hazardous Waste," the chemical name

"LY117018," and any other information required by your institution's and local regulations.

Storage: Store the sealed waste container in a designated, secure, and well-ventilated

hazardous waste accumulation area, away from incompatible materials such as strong

oxidizing agents.[3][7]

Professional Disposal: Arrange for the collection and disposal of the LY117018 waste

through a licensed hazardous material disposal company.[3] Incineration in a facility

equipped with an afterburner and scrubber is a recommended disposal method.[3]

Record Keeping: Maintain accurate records of the amount of LY117018 waste generated

and its disposal date, in accordance with regulatory requirements.

IV. Spill and Emergency Procedures
In the event of a spill:

Evacuate: Keep unnecessary personnel away from the spill area.[3]

Ventilate: Ensure adequate ventilation.[3]

Containment: Prevent the spill from spreading and from entering drains or waterways.[1][3]

Clean-up:

For solid spills, carefully sweep or vacuum the material to avoid dust generation and place

it in a suitable container for disposal.[2][3]

For liquid spills, absorb the material with an inert absorbent (e.g., sand, diatomite) and

collect it into a suitable disposal container.[7]
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Decontamination: Clean the spill area thoroughly.

Personal Safety: Do not touch damaged containers or spilled material without appropriate

protective clothing.[3]

V. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

LY117018 waste.
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Caption: Workflow for the safe disposal of LY117018 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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